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Compound of Interest

Compound Name: Glutaronitrile

Cat. No.: B146979

For researchers, scientists, and drug development professionals, a thorough understanding of
the hazards and safe handling protocols for all laboratory chemicals is paramount. This in-
depth technical guide provides a comprehensive overview of the safety data and handling
precautions for Glutaronitrile (CAS No. 544-13-8).

Chemical and Physical Properties

Glutaronitrile is a dinitrile compound with the molecular formula CsHeN2.[1] It is a colorless to

light yellow liquid at room temperature.[2][3] A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value References

Molecular Weight 94.11 g/mol [1114]
Clear colorless to light yellow

Appearance o [2][3]
liquid

Odor Odorless [2]

Melting Point -29 °C/-20.2 °F [21[41[5]

Boiling Point 285 - 287 °C / 545 - 548.6 °F [21131141[5]

Density 0.990 - 0.995 g/mL at 25 °C [21[31[4]

Flash Point >112°C/>233.6 °F [2][4]
Soluble in water, acetone, and

Solubility chloroform. Slightly soluble in [3][4]
alcohol and diethyl ether.

Refractive Index n20/D 1.434 [31141[5]

Hazard Identification and Classification

Glutaronitrile is classified as a toxic and hazardous substance. The primary routes of
exposure are ingestion, skin contact, and inhalation.[1] Its toxicity is primarily attributed to its in
vivo metabolism to cyanide.[1] Table 2 summarizes the GHS hazard classification for
Glutaronitrile.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Danger[4]
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Hazard Pictogram:[4]

e GHSO06 (Skull and crossbhones)

Toxicological Information

The toxicity of glutaronitrile is significant due to its metabolic conversion to cyanide.[1]
Organic nitriles can be bioactivated by hepatic microsomal enzymes, such as cytochrome P-
450, to release free cyanide.[6][7][8] This process involves the oxidation of the carbon atom
adjacent to the nitrile group, forming a cyanohydrin intermediate which then decomposes to
release cyanide and an aldehyde.[8]

The released cyanide ion is a potent inhibitor of cytochrome c oxidase (Complex 1V) in the
mitochondrial electron transport chain.[1][4][9] This inhibition blocks cellular respiration, leading
to cellular hypoxia and a shift to anaerobic metabolism, resulting in lactic acidosis and cell
death.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-glutaronitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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